Cas no 1565108-36-2 (pent-4-yne-1-sulfonamide)

• Product Name: pent-4-yne-1-sulfonamide
• CAS No: 1565108-36-2
• MF: C₅H₉NO₂S
• MW: 147.1954600811
• CID: 4606430
• Update Time: 2025-07-14

pent-4-yne-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• pent-4-yne-1-sulfonamide

• Inchi： 1S/C5H9NO2S/c1-2-3-4-5-9(6,7)8/h1H,3-5H2,(H2,6,7,8)
• InChI Key： KDSNTFJJJGFTHC-UHFFFAOYSA-N
• SMILES： C(S(N)(=O)=O)CCC#C

Additional information on pent-4-yne-1-sulfonamide

Pent-4-yne-1-sulfonamide (CAS No. 1565108-36-2): An Overview of Its Properties, Applications, and Recent Research

Pent-4-yne-1-sulfonamide (CAS No. 1565108-36-2) is a unique compound that has garnered significant attention in the fields of chemistry and medicinal research due to its distinctive structure and potential applications. This compound, characterized by its alkyne and sulfonamide functionalities, offers a versatile platform for various chemical and biological studies.

The chemical structure of pent-4-yne-1-sulfonamide consists of a four-carbon alkyne chain terminated by a sulfonamide group. This combination of functional groups imparts the molecule with unique reactivity and solubility properties, making it an attractive candidate for a wide range of applications, including drug discovery, materials science, and synthetic chemistry.

One of the key areas where pent-4-yne-1-sulfonamide has shown promise is in the development of new therapeutic agents. The alkyne functionality can be readily functionalized through click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is widely used in bioconjugation and drug delivery systems. This property allows for the efficient attachment of various biomolecules, such as peptides, antibodies, and small molecules, to the pent-4-yne-1-sulfonamide scaffold.

The sulfonamide group in pent-4-yne-1-sulfonamide also plays a crucial role in its biological activity. Sulfonamides are known for their ability to inhibit enzymes involved in various metabolic pathways, making them valuable leads for the development of new drugs. Recent studies have explored the use of sulfonamides as inhibitors of carbonic anhydrase, an enzyme implicated in conditions such as glaucoma and epilepsy.

In addition to its potential in drug discovery, pent-4-yne-1-sulfonamide has been investigated for its use in materials science. The alkyne functionality can be polymerized to form conjugated polymers with interesting electronic and optical properties. These polymers have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of pent-4-yne-1-sulfonamide typically involves a multi-step process that begins with the preparation of the alkyne precursor followed by the introduction of the sulfonamide group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the reaction of 4-pentyne with sulfonyl chlorides in the presence of a base.

The physical properties of pent-4-yne-1-sulfonamide, such as its melting point, boiling point, and solubility, are important considerations for its use in different applications. These properties can be influenced by factors such as the length and branching of the alkyne chain and the nature of the substituents on the sulfonamide group. Understanding these properties is crucial for optimizing the performance of pent-4-yne-1-sulfonamide-based materials and formulations.

In terms of safety and handling, it is important to note that while pent-4-yne-1-sulfonamide is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. This includes wearing appropriate personal protective equipment (PPE) and ensuring proper ventilation.

The environmental impact of pent-4-yne-1-sulfonamide is another important consideration. While there is limited data available on its environmental fate and effects, it is advisable to handle this compound responsibly to minimize any potential risks to ecosystems.

In conclusion, pent-4-yne-1-sulfonamide (CAS No. 1565108-36-2) is a versatile compound with a wide range of potential applications in chemistry, medicinal research, and materials science. Its unique combination of alkyne and sulfonamide functionalities makes it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the properties and applications of pent-4-yne-1-sulfonamide will emerge.